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Compound of Interest

Compound Name: Gly-Pro-AMC

Cat. No.: B1659700

This guide provides a comprehensive overview of the alternative names and synonyms for the
fluorogenic substrate Gly-Pro-AMC. It is intended for researchers, scientists, and professionals
in drug development who utilize this compound in assays for dipeptidyl peptidase IV (DPP-IV)
and other proline-specific peptidases.

Introduction to Gly-Pro-AMC

Gly-Pro-AMC is a highly sensitive fluorogenic substrate used to detect the activity of dipeptidyl
peptidase IV (DPP-1V/CD26), an enzyme implicated in various physiological processes,
including glucose metabolism.[1] DPP-IV is a therapeutic target for type |l diabetes, and
inhibitors of this enzyme are of significant clinical interest.[1] The substrate itself is a dipeptide,
Glycyl-proline, conjugated to a fluorescent reporter, 7-amino-4-methylcoumarin (AMC).[2][3][4]
When the amide bond between the proline residue and the AMC is cleaved by an active
enzyme, the highly fluorescent AMC is released, allowing for quantitative measurement of
enzyme activity.

Alternative Names and Synonyms

The compound is referenced by a variety of names in literature, databases, and commercial
catalogs. These can be categorized into several groups: full chemical names, common
abbreviations, and salt forms. Understanding these variations is crucial for comprehensive
literature searches and accurate product sourcing.

Table 1. Chemical Names and Synonyms for Gly-Pro-AMC
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Category

Name/Synonym

Notes

Full Chemical Name

Glycyl-L-proline 7-amido-4-

methylcoumarin[2][5]

Describes the complete

chemical structure.

Glycyl-N-(4-methyl-2-oxo0-2H-
1-benzopyran-7-yl)-L-

prolinamide[2]

A more formal, systematic

chemical name.

(2S)-1-(2-aminoacetyl)-N-(4-
methyl-2-oxochromen-7-

yl)pyrrolidine-2-carboxamide[5]

The IUPAC (International
Union of Pure and Applied

Chemistry) name.

Common Abbreviations

H-Gly-Pro-AMC[3][5]

The "H-" prefix indicates a free
amine at the N-terminus of

glycine.

GP-AMCJ[2]

A shortened version of the
peptide sequence linked to
AMC.

Gly-Pro-MCA[6]

MCA (4-methylcoumaryl-7-
amide) is used

interchangeably with AMC.

Salt Forms

Gly-Pro-AMC hydrobromide[7]

The hydrobromide salt form of

the compound.

H-Gly-Pro-AMC HBr[3][5][8][¢]

Abbreviation for the

hydrobromide salt.

Glycyl-L-proline 7-amido-4-
methylcoumarin
hydrobromide[5]

The full chemical name of the

hydrobromide salt.

CAS Registry Number

115035-46-6[2][5]

The unique identifier assigned
by the Chemical Abstracts

Service.

Related but Distinct Compounds
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It is important to distinguish Gly-Pro-AMC from related substrates that may have similar

components but different applications. These often include N-terminal protecting groups or

different peptide sequences.

Table 2: Related Fluorogenic Substrates

Compound Name

Key Difference

Primary Enzyme

CAS Number

from Gly-Pro-AMC Target(s)
N-terminus is
protected by a Prolyl
Z-Gly-Pro-AMC _ 68542-93-8[12]
carboxybenzyl (Z2) endopeptidase[10][11]
group.
A longer peptide chain  Thimet

Suc-Gly-Pro-Leu-Gly-
Pro-AMC

with a succinyl (Suc)

oligopeptidase, Prolyl

Not readily available

group. endopeptidase[13]
Different peptide
Tos-Gly-Pro-Arg-AMC  sequence with a tosyl Thrombin 117961-27-0

(Tos) group.

Boc-Ala-Gly-Pro-Arg-
AMC

Different peptide
sequence with a Boc

protecting group.

Serine proteases[14]

118850-78-5[14]

Experimental and Methodological Context

The selection of a specific substrate name or form often depends on the experimental context.

The hydrobromide salt is frequently used due to its improved solubility and stability in aqueous

buffers used for enzyme assays.[2][3] The unprotected form, H-Gly-Pro-AMC, is the active

substrate that directly interacts with the enzyme's active site.

The enzymatic reaction is the core of the assay. The workflow illustrates how Gly-Pro-AMC is

processed by DPP-IV to produce a fluorescent signal.
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Enzymatic Cleavage of Gly-Pro-AMC
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Caption: Workflow of DPP-IV enzymatic activity on Gly-Pro-AMC.

DPP-1V plays a role in glucose homeostasis by cleaving incretin hormones like GLP-1. An
assay using Gly-Pro-AMC can be used to screen for DPP-IV inhibitors, which would potentiate

the effects of these hormones.
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Caption: Role of DPP-IV and its inhibition in GLP-1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Gly-Pro-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
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pro-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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